![molecular formula C13H13ClF3N3O2 B3035441 (2E)-N-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(dimethylaminomethylidene)-3-oxobutanamide CAS No. 321430-24-4](/img/structure/B3035441.png)
(2E)-N-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(dimethylaminomethylidene)-3-oxobutanamide
Overview
Description
(2E)-N-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(dimethylaminomethylidene)-3-oxobutanamide is a useful research compound. Its molecular formula is C13H13ClF3N3O2 and its molecular weight is 335.71 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
Synthesis of Novel Compounds
The compound's derivative, 5-trifluoromethyl-pyridine-2-thione, shows potential as an antithyroid drug. Research has investigated its interaction with molecular iodine, leading to the formation of n–σ* complexes in certain conditions (Chernov'yants et al., 2011).
Characterization of Structural Properties
A study focused on a similar compound, fluazinam (a fungicide), to analyze its molecular structure, which includes the dihedral angle between the pyridine and benzene ring planes and the formation of inversion dimers (Jeon et al., 2013).
Chemical Synthesis and Medicinal Applications
Chemical Synthesis Techniques
Research has explored methods to manipulate similar compounds for creating new chemical structures. For instance, the synthesis of N,N-dimethyl(diethyl)-7-aryl-5-methyl-4,7-dihydrotetrazolo[1,5-a]pyrimidine-6-carboxamides involves N,N-dimethyl-3-oxobutanamide, a related compound, indicating its utility in creating diverse chemical structures (Gein et al., 2009).
Development of Antidepressant and Nootropic Agents
A study synthesized Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone, related to the compound , to investigate their potential as antidepressant and nootropic agents (Thomas et al., 2016).
Applications in Organic Chemistry
Halogen Manipulation in Organic Synthesis
A study demonstrated the neat conversion of 2-chloro-6-(trifluoromethyl)pyridine into its 3-iodo derivative, highlighting the versatility of such compounds in organic synthesis (Mongin et al., 1998).
Synthesis of Heterocyclic Compounds
Research has shown the synthesis of various heterocyclic compounds using related chemical structures, demonstrating the compound's potential in creating diverse organic structures (Honey et al., 2012).
properties
IUPAC Name |
(2E)-N-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2-(dimethylaminomethylidene)-3-oxobutanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13ClF3N3O2/c1-7(21)9(6-20(2)3)12(22)19-11-10(14)4-8(5-18-11)13(15,16)17/h4-6H,1-3H3,(H,18,19,22)/b9-6+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRBJIWATMFDCAV-RMKNXTFCSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(=CN(C)C)C(=O)NC1=C(C=C(C=N1)C(F)(F)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)/C(=C\N(C)C)/C(=O)NC1=C(C=C(C=N1)C(F)(F)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13ClF3N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.71 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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